![molecular formula C21H17ClF3N3O2 B2806835 2-[2-Amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol CAS No. 903589-77-5](/img/structure/B2806835.png)
2-[2-Amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol
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Description
2-[2-Amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(2-methylprop-2-en-1-yl)oxy]phenol is a useful research compound. Its molecular formula is C21H17ClF3N3O2 and its molecular weight is 435.83. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity
A study on pyrazolo[1,5-a]pyrimidines derivatives, which share a core pyrimidine structure with the compound , revealed that certain isomers exhibited good antifungal abilities against several phytopathogenic fungi. This indicates the potential of pyrimidine derivatives in developing antifungal agents (Zhang et al., 2016).
Antimicrobial Activity
Research into 2-amino-4-{4'-[(4'’-chlorophenyl) (phenyl) methyl amino]-phenyl}-6-aryl pyrimidine derivatives has shown moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria as well as fungi. This suggests the compound could have similar applications in creating new antimicrobial agents (J.V.Guna & D.M.Purohit, 2012).
Antitumor Activity
A study on thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives demonstrated significant antitumor activity against human cancer cell lines, including breast, cervical, and colonic carcinoma cells. This indicates the potential use of pyrimidine derivatives in cancer treatment research (Hafez & El-Gazzar, 2017).
Antimalarial Activity
Lead selection studies of trifluoromethyl-substituted pyridine and pyrimidine analogues for malaria treatment and prevention have identified compounds with superior in vitro antimalarial activity and lower cytotoxicity. This suggests a possible direction for the compound towards malaria research (Chavchich et al., 2016).
Photocrosslinkable Polymer Research
A study on UV cross-linkable polymers based on triazine, which is structurally distinct but conceptually related to the target compound, demonstrated the potential for developing materials with specific optical or material properties. Such compounds can be synthesized and modified for various applications, including coatings and biomedical devices (Suresh et al., 2016).
Properties
IUPAC Name |
2-[2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-(2-methylprop-2-enoxy)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClF3N3O2/c1-11(2)10-30-14-7-8-15(16(29)9-14)18-17(12-3-5-13(22)6-4-12)19(21(23,24)25)28-20(26)27-18/h3-9,29H,1,10H2,2H3,(H2,26,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTUVQJSRVSPSKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC(=C(C=C1)C2=C(C(=NC(=N2)N)C(F)(F)F)C3=CC=C(C=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClF3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.